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Compound of Interest

Compound Name: Omeprazole-d3 Sulfone

Cat. No.: B602692 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as Omeprazole-d3 Sulfone, is a critical component of laboratory safety and

environmental responsibility. This guide provides a clear, step-by-step procedure for the safe

disposal of Omeprazole-d3 Sulfone, ensuring the protection of personnel and adherence to

regulatory standards.

Omeprazole-d3 Sulfone is identified as a substance that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1][2][3] Ingestion may be harmful.[1]

Furthermore, it has been noted to be harmful to aquatic life with long-lasting effects. Adherence

to proper disposal protocols is therefore essential to mitigate these risks.

Hazard Identification and Classification
A summary of the key hazards associated with Omeprazole-d3 Sulfone is provided in the

table below. This information is critical for understanding the risks and for the implementation of

appropriate safety measures.
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Hazard Classification GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[1][2]

Eye Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1][2]

Acute Toxicity (Oral) May be harmful if swallowed[1]

Aquatic Hazard (Acute) H402: Harmful to aquatic life

Aquatic Hazard (Chronic)
H411: Toxic to aquatic life with long lasting

effects

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Omeprazole-d3
Sulfone and its contaminated packaging. This procedure is designed to be followed by trained

laboratory personnel.

1. Personal Protective Equipment (PPE): Before handling Omeprazole-d3 Sulfone for

disposal, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.[1]

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-

approved respirator is recommended.[3]

Lab Coat: A standard laboratory coat to protect clothing.

2. Waste Collection:

Collect waste Omeprazole-d3 Sulfone in a designated, properly labeled, and sealed

container.

Do not mix with other waste materials to avoid unknown chemical reactions.
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For spills, carefully sweep up the solid material, avoiding dust generation, and place it into

the designated waste container.[1][4]

3. Container Management:

Ensure the waste container is made of a compatible material and is in good condition.

The container must be clearly labeled with "Hazardous Waste" and the chemical name

"Omeprazole-d3 Sulfone".

4. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

5. Final Disposal:

Disposal of Omeprazole-d3 Sulfone must be carried out in accordance with all applicable

federal, state, and local regulations.[1][4]

The recommended method of disposal is through a licensed chemical waste disposal

company.[4] This may involve incineration at a permitted facility.[4]

Under no circumstances should Omeprazole-d3 Sulfone be disposed of in the regular trash

or poured down the drain. This is to prevent environmental contamination, particularly of

water systems.

6. Disposal of Contaminated Packaging:

Empty containers that held Omeprazole-d3 Sulfone should be treated as hazardous waste.

Triple rinse the container with a suitable solvent, collecting the rinsate as hazardous waste.

Alternatively, the packaging can be punctured to render it unusable and then disposed of

through the licensed chemical waste disposal service.[4]
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Dispose of the cleaned or punctured packaging as unused product in accordance with official

regulations.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Omeprazole-d3 Sulfone.
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Caption: Workflow for the safe disposal of Omeprazole-d3 Sulfone.
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By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Omeprazole-d3 Sulfone, fostering a culture of safety and environmental stewardship. This

commitment not only protects the immediate health of researchers but also builds a foundation

of trust and reliability in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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